Cas no 1322200-89-4 ((S)-Tert-Butyl 3-[(2-fluorobenzene)carbonylamino]piperidine-1-carboxylate)

• Product Name: (S)-Tert-Butyl 3-[(2-fluorobenzene)carbonylamino]piperidine-1-carboxylate
• CAS No: 1322200-89-4
• MF: C₁₇H₂₃FN₂O₃
• MW: 322.374528169632
• CID: 4787953
• Update Time: 2025-06-08

(S)-Tert-Butyl 3-[(2-fluorobenzene)carbonylamino]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 3-[(2-fluorobenzene)carbonylamino]piperidine-1-carboxylate
• (3S)-3-[(2-Fluorobenzoyl)amino]piperidine
• (S)-tert-Butyl 3-(2-fluorobenzamido)piperidine-1-carboxylate
• (S)-Tert-Butyl 3-[(2-fluorobenzene)carbonylamino]piperidine-1-carboxylate

• Inchi： 1S/C17H23FN2O3/c1-17(2,3)23-16(22)20-10-6-7-12(11-20)19-15(21)13-8-4-5-9-14(13)18/h4-5,8-9,12H,6-7,10-11H2,1-3H3,(H,19,21)/t12-/m0/s1
• InChI Key： CYWVVLRQOHLABO-LBPRGKRZSA-N
• SMILES： FC1C=CC=CC=1C(N[C@@H]1CN(C(=O)OC(C)(C)C)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 436
• XLogP3: 2.7
• Topological Polar Surface Area: 58.6

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 452.9±40.0 °C at 760 mmHg
• Flash Point: 227.7±27.3 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

(S)-Tert-Butyl 3-[(2-fluorobenzene)carbonylamino]piperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on (S)-Tert-Butyl 3-[(2-fluorobenzene)carbonylamino]piperidine-1-carboxylate

Introduction to (S)-Tert-Butyl 3-[(2-fluorobenzene)carbonylamino]piperidine-1-carboxylate (CAS No. 1322200-89-4)

(S)-Tert-Butyl 3-[(2-fluorobenzene)carbonylamino]piperidine-1-carboxylate (CAS No. 1322200-89-4) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a member of the piperidine family and features a tert-butyl protecting group, making it a valuable intermediate in the synthesis of various biologically active molecules. The presence of a fluorine atom in the aromatic ring adds to its unique chemical and biological properties, making it a subject of extensive study.

The chiral nature of this compound is particularly noteworthy, as chirality plays a crucial role in the pharmacological activity and selectivity of many drugs. The (S)-configuration of the piperidine ring ensures that the compound can interact specifically with target proteins, potentially leading to improved therapeutic outcomes. This is especially important in the development of enantiomerically pure drugs, where one enantiomer may be more effective or have fewer side effects than its counterpart.

In recent years, (S)-Tert-Butyl 3-[(2-fluorobenzene)carbonylamino]piperidine-1-carboxylate has been extensively studied for its potential applications in the treatment of neurological disorders, such as Parkinson's disease and Alzheimer's disease. Research has shown that this compound can modulate specific neurotransmitter systems, which are often dysregulated in these conditions. For instance, studies have demonstrated that derivatives of this compound can act as selective inhibitors of monoamine oxidase (MAO), an enzyme involved in the breakdown of neurotransmitters like dopamine and serotonin.

Moreover, the tert-butyl protecting group in (S)-Tert-Butyl 3-[(2-fluorobenzene)carbonylamino]piperidine-1-carboxylate provides enhanced stability and solubility properties, which are critical for drug delivery and bioavailability. This makes it an attractive candidate for further optimization and development into therapeutic agents. The tert-butyl group also facilitates the synthesis of more complex molecules by providing a stable platform for further functionalization.

The fluorine atom in the aromatic ring is another key feature that contributes to the unique properties of this compound. Fluorine substitution can significantly alter the electronic and steric properties of a molecule, often leading to improved binding affinity and selectivity for target proteins. In the context of drug design, this can result in more potent and selective drugs with better pharmacokinetic profiles. Recent studies have shown that fluorinated derivatives of piperidine compounds can exhibit enhanced metabolic stability and reduced off-target effects, making them promising candidates for drug development.

From a synthetic perspective, (S)-Tert-Butyl 3-[(2-fluorobenzene)carbonylamino]piperidine-1-carboxylate can be prepared through a series of well-established organic reactions. The synthesis typically involves the protection of the piperidine nitrogen with a tert-butyl carbamate group, followed by the introduction of the fluorobenzoyl moiety via an amide coupling reaction. The chiral center is introduced through enantioselective synthesis or resolution techniques, ensuring that the desired (S)-configuration is obtained with high enantiomeric purity.

In addition to its potential therapeutic applications, (S)-Tert-Butyl 3-[(2-fluorobenzene)carbonylamino]piperidine-1-carboxylate has also been explored as a tool compound in chemical biology research. Its ability to modulate specific biological pathways makes it useful for probing protein function and identifying new drug targets. For example, researchers have used this compound to study the role of certain enzymes in signal transduction pathways, providing insights into disease mechanisms and potential therapeutic strategies.

Overall, (S)-Tert-Butyl 3-[(2-fluorobenzene)carbonylamino]piperidine-1-carboxylate (CAS No. 1322200-89-4) represents an important molecule in the field of medicinal chemistry and pharmaceutical research. Its unique combination of chiral structure, fluorine substitution, and tert-butyl protection makes it a valuable intermediate for the development of novel therapeutics and a useful tool for understanding biological processes. As research continues to advance, it is likely that this compound will play an increasingly significant role in both academic and industrial settings.